Cas no 57295-61-1 (3-(4-methoxyphenyl)-4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazole)
57295-61-1 structure
Product Name:3-(4-methoxyphenyl)-4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazole
CAS No:57295-61-1
MF:C11H13N3OS
MW:235.305420637131
CID:1603531
PubChem ID:647629
Update Time:2025-04-21
3-(4-methoxyphenyl)-4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-methoxyphenyl)-4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazole
- 4H-1,2,4-triazole, 3-(4-methoxyphenyl)-4-methyl-5-(methylthio)-
- 3-(4-methoxyphenyl)-4-methyl-5-methylsulfanyl-1,2,4-triazole
- SR-01000330045
- 3-(4-Methoxyphenyl)-4-methyl-5-(methylthio)-4H-1,2,4-triazole
- CHEMBL25090
- BRN 0792881
- DTXSID90205906
- HMS2464M19
- 3-(4-Methoxy-phenyl)-4-methyl-5-methylsulfanyl-4H-[1,2,4]triazole
- SMR000007957
- SCHEMBL10915111
- AKOS000667595
- MLS000074469
- 5-26-03-00478 (Beilstein Handbook Reference)
- 57295-61-1
- SR-01000330045-1
-
- Inchi: 1S/C11H13N3OS/c1-14-10(12-13-11(14)16-3)8-4-6-9(15-2)7-5-8/h4-7H,1-3H3
- InChI Key: JJNVTOZYUABEKT-UHFFFAOYSA-N
- SMILES: S(C)C1=NN=C(C2C=CC(=CC=2)OC)N1C
Computed Properties
- Exact Mass: 235.07809
- Monoisotopic Mass: 235.077933
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.2
- XLogP3: 1.9
Experimental Properties
- Density: 1.23
- Boiling Point: 421.4°C at 760 mmHg
- Flash Point: 208.6°C
- Refractive Index: 1.616
- PSA: 39.94
3-(4-methoxyphenyl)-4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazole Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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